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Compound of Interest

Compound Name: H-Met-NH2

CAS No.: 4510-08-1

Cat. No.: B1360316

Get Quote

Product: L-Methionine Amide Hydrochloride (H-Met-
NH2·HCl)
CAS: 16120-92-6 | Molecular Weight: 184.69 g/mol [1][2]

Core Stability Profile
H-Met-NH2 is a sensitive reagent.[3] Its stability is compromised primarily by the oxidation of

the thioether group on the methionine side chain and the hygroscopic nature of the

hydrochloride salt.

Quick Reference: Storage Conditions
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Parameter Recommended Condition Critical Note

Long-Term Temp -20°C (Minimum)
-80°C is preferred for storage

>6 months.

Atmosphere Inert Gas (Argon/Nitrogen)

CRITICAL. Oxygen exposure

causes rapid sulfoxide

formation.

Humidity <10% RH (Desiccated)

The HCl salt is hygroscopic;

moisture accelerates

hydrolysis.

Light Dark / Amber Vial
Photosensitive; light catalyzes

oxidative degradation.[4][5]

Solution Stability Unstable
Do not store. Reconstitute

immediately before use.

The Science of Degradation (The "Why")
To troubleshoot effectively, you must understand the degradation mechanism. The primary

failure mode of H-Met-NH2 is Oxidative Degradation.

Mechanism: Thioether Oxidation
The sulfur atom in the methionine side chain is electron-rich and highly susceptible to Reactive

Oxygen Species (ROS).[3]

Stage 1 (Sulfoxide): The thioether (

) oxidizes to Methionine Sulfoxide (

). This adds +16 Da to the molecular weight.[3]

Stage 2 (Sulfone): Under continued exposure, the sulfoxide oxidizes further to Methionine

Sulfone (

). This adds +32 Da to the molecular weight.
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Technical Insight: This oxidation is often irreversible under standard storage conditions and

significantly alters the hydrophobicity and binding properties of the molecule in enzymatic

assays.

Visualization: Degradation Pathway
The following diagram illustrates the stepwise degradation logic you must prevent.
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Figure 1: Primary degradation pathways for Methionine Amide. Oxidation is the dominant risk

factor.

Troubleshooting & FAQs
Category: Physical Appearance & Solubility[6][7][8]
Q: My H-Met-NH2 powder has turned from white to a faint yellow/off-white. Is it still usable?

Diagnosis: This indicates oxidation and/or photo-degradation.[5] The yellowing is often a sign

of trace impurities or salt degradation products formed by light exposure.

Action: Perform an analytical check (HPLC/MS). If the purity is <95%, discard. For sensitive

enzymatic assays, discard immediately as oxidized methionine can act as a competitive
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inhibitor or alter kinetics.

Q: The powder has clumped into a hard cake. Can I grind it down?

Diagnosis: This is deliquescence caused by moisture ingress.[5] The HCl salt has absorbed

water from the air.

Risk: Moisture facilitates hydrolysis of the C-terminal amide bond (

), converting the amide back to the free acid.

Action: If the container was not sealed under inert gas, the integrity is likely compromised.

Do not use for quantitative standards.

Category: Analytical Discrepancies[9]
Q: I see a split peak on my HPLC or a mass shift of +16 Da. What happened?

Diagnosis: You have formed Methionine Sulfoxide.[3]

Root Cause: The sample was likely exposed to air during weighing or stored in a container

with a poor seal (e.g., Parafilm only).

Troubleshooting: Check your solvent. Old DMSO can contain peroxides that rapidly oxidize

methionine. Use fresh, high-grade solvents for reconstitution.

Q: Can I store stock solutions at -20°C?

Answer:No.

Reasoning: Even at -20°C, dissolved oxygen in the buffer can oxidize the methionine sulfur

over time. Furthermore, freeze-thaw cycles generate micro-cavitation bubbles that generate

localized ROS.

Protocol: Always prepare H-Met-NH2 fresh. If absolutely necessary to store, freeze in single-

use aliquots under liquid nitrogen or argon, but expect ~5-10% degradation per month.

Standard Operating Procedures (SOPs)
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Protocol A: Handling & Aliquoting (Upon Receipt)
Objective: Minimize oxygen exposure immediately after opening the commercial vial.

Equilibration: Allow the manufacturer's vial to warm to room temperature in a desiccator

before opening. Why? To prevent condensation from forming on the cold powder.

Environment: Work inside a glove box or a fume hood with a nitrogen line.

Aliquoting:

Weigh out the total amount needed for single experiments.

Transfer into amber glass vials (plastic tubes are permeable to oxygen over long periods).

Blanketing: Gently flow Nitrogen or Argon gas into the vial for 10-15 seconds to displace air.

Sealing: Cap tightly and wrap with Parafilm or electrical tape.

Storage: Place vials inside a secondary container (jar) with a desiccant pack and store at

-20°C.

Protocol B: Reconstitution for Assays
Objective: Ensure accurate concentration and prevent rapid oxidation during the experiment.

Solvent Choice: Use degassed buffers (filtered and sonicated under vacuum) or HPLC-grade

water.

Additives (Optional): If the assay tolerates it, add a reducing agent like DTT (0.5 mM) or

TCEP. This helps reverse/prevent the formation of the sulfoxide.

Timing: Dissolve the powder only 5–10 minutes before the experiment begins. Keep the tube

on ice and in the dark.

Visualization: Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of H-Met-NH2

Warm to RT in Desiccator
(Prevent Condensation)

Aliquot in Inert Atmosphere
(N2/Ar Glove Box)

Seal in Amber Vials
+ Desiccant Pack

Store at -20°C or -80°C
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Figure 2: Optimal workflow for receiving and storing Methionine Amide to maximize shelf-life.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 9812966: Methionine Hydrochloride. Retrieved from [Link]

Biotage.How to handle peptides that contain methionine. (2023).[3][6][7][8] Retrieved from

[Link]

Li, S., et al. (1995). Chemical Instability of Protein Pharmaceuticals: Mechanisms of

Oxidation and Strategies for Stabilization. Biotechnology and Bioengineering. Retrieved from

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1360316/docs?utm_src=pdf-body-img#technical-support-center-h-met-nh2-stability-storage
https://pubchem.ncbi.nlm.nih.gov/compound/Methionine-hydrochloride
https://www.biotage.com/blog/how-to-handle-peptides-that-contain-methionine
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/4474-AN129_LPN1053-01.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methionine-hydrochloride
https://pubs.acs.org/doi/10.1021/acsomega.3c01058
https://www.biotage.com/blog/how-to-handle-peptides-that-contain-methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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